Cas no 3240-94-6 (4-(2-Chloroethyl)morpholine)

• Product Name: 4-(2-Chloroethyl)morpholine
• CAS No: 3240-94-6
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD00603731
• CID: 43959
• PubChem ID: 76727
• Update Time: 2025-10-18

4-(2-Chloroethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)morpholine
• 4-(2-CHLOROETHYL)MORPHOLINE HYDROCHLORIDE
• 4-(2-chloro-ethyl)-morpholine
• 1-chloro-2-morpholinoethane
• 1-morpholino-2-chloro-ethane
• 2-Morpholinoethyl chloride
• Morpholinoethyl chloride
• N-2-chloroethyl morpholine
• 1-Morpholino-2-chloroethane
• 2-(4-Morpholinyl)ethyl chloride
• 2-Morpholino-1-chloroethane
• N-(2-Chloroethyl)morpholine
• N-(Chloroethyl)morpholine
• b-Chloroethylmorpholine
• b-Morpholinoethyl chloride
• B7S235P9VD
• N-(2-chloroethyl)morpholin
• 2-(morpholin-4-yl)ethyl chloride
• N-(2-chloroethyl)-morpholine
• N-chloroethyl morpholine
• 4-(2 chloroethyl)morpholine
• chloroethylmorpholine
• NSC10003
• TL 401
• n-chloroethylmorpholine
• beta-Chloroethylmorpholine
• morpholino-ethyl chloride
• N-(2-chloroethyl) morpholine
• AMY15190
• NCGC00342304-01
• FT-0650387
• 4-(2-chlorethyl)-morpholine
• SCHEMBL40041
• EINECS 221-810-2
• EN300-35094
• 4-(2 chloroethyl) morpholine
• 3240-94-6
• 2-morpholino-ethyl chloride
• DTXSID4062931
• 4(2-chloroethyl)morpholine
• 2-chloroethylmorpholine
• 4-(chloroethyl)morpholine
• 4-(2-chloroethyl)-morpholine
• 2-morpholino-1-chlorethane
• 4-(2-Chloroethyl)morpholine, hydrochloride
• BRN 0104374
• CS-W004894
• Morpholine, 4-(2-chloroethyl)-
• W-106841
• beta-morpholinoethyl chloride
• N-(2chloroethyl)morpholine
• 4-(2-choroethyl)morpholine
• C3061
• AB01147820-03
• 4-(2-chloro-ethyl)morpholine
• MFCD00603731
• N-2-chloroethylmorpholine
• A5812
• 4-(2-chloro ethyl) morpholine
• NS00029274
• AKOS003791095
• AS-33123
• morpholino ethylchloride
• 4-27-00-00024 (Beilstein Handbook Reference)
• DB-013156
• DTXCID9038507
• STK301569

• MDL： MFCD00603731
• Inchi： 1S/C6H12ClNO/c7-1-2-8-3-5-9-6-4-8/h1-6H2
• InChI Key： ZAPMTSHEXFEPSD-UHFFFAOYSA-N
• SMILES： ClCCN1CCOCC1

Computed Properties

• Exact Mass: 149.06100
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.0823 (rough estimate)
• Boiling Point: 94°C/12mmHg(lit.)
• Refractive Index: 1.4750 to 1.4790
• PSA: 12.47000
• LogP: 0.49530

4-(2-Chloroethyl)morpholine Security Information

• Hazardous Material transportation number：UN 2922 8/6.1/PG III
• RTECS：QE0175000
• HazardClass：8/6.1
• PackingGroup：III

Additional information on 4-(2-Chloroethyl)morpholine

Comprehensive Analysis of 4-(2-Chloroethyl)morpholine (CAS No. 3240-94-6): Properties, Applications, and Industry Insights

4-(2-Chloroethyl)morpholine (CAS 3240-94-6), a versatile morpholine derivative, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its chloroethyl functional group, serves as a critical intermediate in synthesizing complex molecules. With the growing demand for specialty chemicals in drug development, understanding its role is essential for researchers and industry professionals.

The molecular structure of 4-(2-Chloroethyl)morpholine combines a morpholine ring with a reactive 2-chloroethyl side chain, enabling diverse chemical modifications. This feature makes it invaluable in organic synthesis, particularly for constructing heterocyclic compounds. Recent studies highlight its utility in developing bioactive molecules, aligning with trends in targeted drug delivery and precision medicine—topics frequently searched in AI-driven research databases.

From an industrial perspective, CAS 3240-94-6 is pivotal in optimizing process chemistry. Its applications span catalysis, polymer science, and material engineering, addressing sustainability challenges. Innovations like green chemistry and circular economy models have amplified interest in such intermediates, as evidenced by rising searches for eco-friendly synthesis routes.

Safety and handling of 4-(2-Chloroethyl)morpholine adhere to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage conditions (e.g., inert atmospheres) are recommended to preserve stability. This aligns with Google’s "E-A-T" (Expertise, Authoritativeness, Trustworthiness) guidelines, emphasizing accurate safety data—a frequent query among users.

Emerging trends in computational chemistry have further propelled research on CAS 3240-94-6. Predictive modeling tools, such as AI-based molecular docking, explore its potential in drug discovery, resonating with searches for machine learning in chemistry. Such interdisciplinary approaches underscore its relevance in modern science.

In conclusion, 4-(2-Chloroethyl)morpholine exemplifies the synergy between traditional synthesis and cutting-edge technology. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a compound of enduring significance, reflecting the dynamic needs of today’s scientific community.